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Compound of Interest

Compound Name: Drazoxolon

Cat. No.: B15551554 Get Quote

Disclaimer: Drazoxolon is an obsolete oxazole fungicide, and as such, extensive recent data

on its environmental fate and persistence in soil is limited. This guide synthesizes available

information on Drazoxolon and supplements it with data on the broader class of oxazole and

isoxazole fungicides to provide a comprehensive overview for researchers, scientists, and drug

development professionals. The information regarding related fungicide classes should be

interpreted as indicative of potential behavior and not as a direct substitute for Drazoxolon-

specific data.

Introduction
Drazoxolon, chemically known as 4-(2-chlorophenylhydrazono)-3-methyl-5-isoxazolone, was

historically used as a foliar fungicide to control a range of fungal diseases on various crops.[1]

Understanding the environmental fate and persistence of such compounds in soil is crucial for

assessing potential long-term environmental impacts. The key processes governing the

environmental fate of pesticides like Drazoxolon in soil are degradation, sorption, and mobility

(leaching). These processes are influenced by the physicochemical properties of the pesticide,

soil characteristics, and environmental conditions.

Physicochemical Properties of Drazoxolon
A summary of the known physicochemical properties of Drazoxolon is presented in Table 1.

These properties are fundamental to understanding its behavior in the soil environment.

Table 1: Physicochemical Properties of Drazoxolon
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Property Value Reference

Chemical Formula C₁₀H₈ClN₃O₂ [2]

Molecular Weight 237.64 g/mol [2]

CAS Registry Number 5707-69-7 [3]

Appearance
White, odorless amorphous

powder
[No specific citation found]

Water Solubility Information not available

Vapor Pressure Information not available

Log Kow (Octanol-Water

Partition Coefficient)
Information not available

Environmental Fate in Soil
The environmental fate of Drazoxolon in soil is determined by a combination of degradation,

sorption, and transport processes.

Degradation and Persistence
Degradation is the breakdown of a pesticide in the environment, and its rate is often expressed

as a half-life (DT₅₀), the time it takes for 50% of the initial concentration to dissipate.[4]

Pesticide degradation in soil can occur through microbial and abiotic (e.g., hydrolysis,

photolysis) pathways.[5]

Specific quantitative data on the soil half-life of Drazoxolon is not readily available in the

reviewed literature. However, for the broader class of azole fungicides, persistence in soil can

be highly variable. For instance, some azole fungicides are reported to be resistant to microbial

degradation.[6] The persistence of a pesticide is generally categorized as low (<16-day half-

life), moderate (16-59 days), or high (>60 days).[4] Given the lack of specific data, a

precautionary approach would be to consider the potential for moderate to high persistence for

Drazoxolon in the absence of contrary evidence.

Table 2: Representative Soil Half-Life Data for Azole Fungicides (for comparative purposes)
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Fungicide (Class)
Typical Soil Half-
Life (DT₅₀) in days

Conditions Reference

Tebuconazole

(Triazole)
50 - 468 Field

[No specific citation

found]

Fluconazole (Triazole) Very persistent Laboratory [7]

Propiconazole

(Triazole)
40 - 365 Field

[No specific citation

found]

Sorption and Mobility
Sorption is the process by which a pesticide binds to soil particles, which significantly

influences its mobility and availability for degradation or uptake by organisms. The organic

carbon-water partition coefficient (Koc) is a key parameter used to predict the potential for a

pesticide to move with water in soil. A higher Koc value indicates stronger binding to soil and

lower mobility.

Specific Koc or Kd (soil-water partition coefficient) values for Drazoxolon are not available in

the public domain. For oxazole and other azole fungicides, sorption is influenced by soil

properties such as organic matter content and pH. Generally, fungicides with lower water

solubility and higher Log Kow values tend to have higher Koc values and are less mobile.

The potential for leaching can be qualitatively assessed using the Groundwater Ubiquity Score

(GUS), which is calculated from the pesticide's half-life and Koc. Without these values for

Drazoxolon, a definitive assessment of its leaching potential cannot be made.

Table 3: Representative Soil Sorption Data for Azole Fungicides (for comparative purposes)
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Fungicide (Class) Koc (mL/g) Mobility Class Reference

Tebuconazole

(Triazole)
766 - 4,557 Slight to Immobile

[No specific citation

found]

Propiconazole

(Triazole)
1,778 - 4,168 Slight to Immobile

[No specific citation

found]

Myclobutanil (Triazole) 485 - 1,800 Low to Slight
[No specific citation

found]

Experimental Protocols
Detailed experimental protocols specifically for studying the environmental fate of Drazoxolon
in soil are not readily available. However, standardized methods are widely used for assessing

the degradation and sorption of pesticides.

Soil Half-Life Determination (General Protocol)
The determination of a pesticide's half-life in soil is typically conducted through laboratory or

field dissipation studies.[4]

Objective: To determine the rate of degradation of a pesticide in soil under controlled laboratory

or field conditions.

Methodology:

Soil Selection: Use of one or more soil types with varying characteristics (e.g., texture,

organic matter content, pH).

Spiking: A known concentration of the pesticide is applied to the soil samples.

Incubation: Soil samples are incubated under controlled conditions of temperature, moisture,

and light (for laboratory studies) or exposed to ambient conditions (for field studies).

Sampling: Soil samples are collected at various time intervals.

Extraction: The pesticide is extracted from the soil samples using an appropriate solvent.
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Analysis: The concentration of the pesticide in the extracts is determined using a suitable

analytical method, such as High-Performance Liquid Chromatography (HPLC) or Gas

Chromatography (GC) coupled with a mass spectrometer (MS).

Data Analysis: The dissipation of the pesticide over time is plotted, and the half-life is

calculated using first-order kinetics.[8]

Select and Characterize Soil Spike Soil with Drazoxolon Incubate under Controlled Conditions Collect Soil Samples at Time Intervals Extract Drazoxolon from Soil Analyze by HPLC/GC-MS Calculate Half-Life (DT50)

Click to download full resolution via product page

Caption: Workflow for determining the soil half-life of a pesticide.

Soil Sorption (Koc) Determination (General Protocol)
The batch equilibrium method is a common laboratory procedure for determining the soil

sorption coefficient (Koc).[9]

Objective: To determine the extent to which a pesticide partitions between the soil and water

phases.

Methodology:

Soil and Solution Preparation: Prepare a series of soil suspensions and pesticide solutions of

known concentrations.

Equilibration: Mix the soil suspensions with the pesticide solutions and shake for a

predetermined time to reach equilibrium.

Centrifugation: Separate the soil and water phases by centrifugation.

Analysis: Determine the concentration of the pesticide remaining in the aqueous phase.

Calculation: The amount of pesticide sorbed to the soil is calculated by difference. The soil-

water partition coefficient (Kd) is calculated as the ratio of the pesticide concentration in the
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soil to the concentration in the water at equilibrium. The Koc is then calculated by

normalizing the Kd value to the organic carbon content of the soil.[10]

Prepare Soil Slurry and Drazoxolon Solution Equilibrate by Shaking Separate Soil and Solution (Centrifuge) Analyze Aqueous Concentration Calculate Kd and Koc
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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